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Compound of Interest

Compound Name: Vinylbutyraldehydlosung

Cat. No.: B15481046 Get Quote

Anwendungs- und Protokollhinweise: Herstellung einer stabilen Polyvinylbutyral-Lösung in

Ethanol

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.

Zusammenfassung: Dieses Dokument beschreibt ein detailliertes Protokoll zur Herstellung

einer stabilen, homogenen Lösung von Polyvinylbutyral (PVB) in Ethanol. Es behandelt die

Auswahl der Materialien, die Lösungsverfahren und die Faktoren, die die Lösungsstabilität und

-viskosität beeinflussen. Quantitative Daten für verschiedene PVB-Typen werden zur

Verfügung gestellt, um die Auswahl des geeigneten Materials und die Prozessoptimierung zu

erleichtern.

Einleitung
Polyvinylbutyral (PVB) ist ein vielseitiges Harz, das aufgrund seiner hervorragenden

filmbildenden Eigenschaften, seiner starken Haftung und seiner Löslichkeit in Alkoholen in

zahlreichen industriellen und wissenschaftlichen Anwendungen eingesetzt wird.[1][2] In der

pharmazeutischen Entwicklung und Forschung wird PVB für Beschichtungen, als Bindemittel in

Granulierungen und für die Herstellung von Trägermaterialien für die Wirkstofffreisetzung

verwendet. Die Herstellung einer klaren, stabilen und homogenen PVB-Lösung in Ethanol ist

ein entscheidender erster Schritt für viele dieser Anwendungen.

Die Stabilität und die rheologischen Eigenschaften einer PVB-Lösung hängen stark von der

Molekülmasse und dem Acetalisierungsgrad des PVB-Harzes sowie von den
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Lösungsbedingungen wie Temperatur, Rührgeschwindigkeit und der Anwesenheit von Wasser

ab.[3][4] Dieses Protokoll bietet eine standardisierte Methode zur Herstellung reproduzierbarer

PVB-Lösungen.

Quantitative Daten: Viskosität ausgewählter PVB-
Typen
Die Wahl des PVB-Typs hat einen direkten Einfluss auf die Viskosität der resultierenden

Lösung. Die folgende Tabelle fasst die Eigenschaften verschiedener kommerziell erhältlicher

PVB-Typen (Beispiel: Mowital®) zusammen, einschließlich ihrer dynamischen Viskosität in

einer 10%igen ethanolischen Lösung. Der Zahlenwert im Namen (z. B. 30, 60) korreliert mit

dem Polymerisationsgrad (und damit der Molekülmasse), während der Buchstabe (z. B. T, H,

HH) den Acetalisierungsgrad angibt.

PVB-Typ (Beispiel)
Gehalt an Polyvinylalkohol
(Hydroxylgruppen) (wt-%)

Dynamische Viskosität
(mPa·s) (10% in Ethanol
mit 5% H₂O)

Mowital® B 30 T 24–27 30–55

Mowital® B 30 H 18–21 35–60

Mowital® B 30 HH 11–14 35–60

Mowital® B 45 H 18–21 60–90

Mowital® B 60 T 24–27 180–260

Mowital® B 60 H 18–21 160–260

Mowital® B 60 HH 12–16 120–280

Mowital® B 75 H 18–21 60–100 (5% Lösung)

Tabelle basierend auf den technischen Daten von Kuraray Mowital®.[4]

Logische Zusammenhänge und
Lösungsmechanismus
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Die Löslichkeit von PVB in Ethanol wird hauptsächlich durch die polaren Hydroxylgruppen (-

OH) im Polymerrückgrat bestimmt. Ein höherer Gehalt an Hydroxylgruppen (geringerer

Acetalisierungsgrad) verbessert im Allgemeinen die Löslichkeit in polaren Lösungsmitteln wie

Ethanol. Die Molekülmasse (Polymerisationsgrad) beeinflusst direkt die Viskosität der Lösung;

höhere Molekülmassen führen zu signifikant höheren Viskositäten bei gleicher Konzentration.
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(Polymerisationsgrad)

Lösungsviskosität

erhöht direkt

Acetalisierungsgrad

Hydroxylgruppengehalt

ist umgekehrt
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Löslichkeit in Ethanol
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Abbildung 1: Zusammenhang zwischen PVB-Eigenschaften und Lösungseigenschaften.

Experimentelle Protokolle
Dieses Protokoll beschreibt die Herstellung einer 10%igen (w/w) PVB-Lösung. Die

Konzentration kann je nach Anwendung und dem gewählten PVB-Typ angepasst werden.

Lösungen über 20 Gew.-% neigen zur Gelbildung.[5]

Benötigte Materialien und Geräte
PVB-Harz: Pulver oder Granulat (z. B. Mowital® B 30 H)

Lösungsmittel: Ethanol (≥ 96%, analysenrein)

Becherglas: Passende Größe für das Lösungsvolumen
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Magnetrührer mit Heizplatte

Magnetrührstab

Präzisionswaage

Messzylinder

Parafilm oder Uhrglas zum Abdecken des Becherglases

Optional: Weithals-Lagerflasche aus Glas

Standardprotokoll zur Auflösung (Kalte Methode)
Dieses Verfahren ist für die meisten PVB-Typen bei Raumtemperatur geeignet und minimiert

die Verdunstung des Lösungsmittels.

Abwiegen: Wiegen Sie die erforderliche Menge an Ethanol und PVB-Pulver in separaten

Gefäßen ab, um eine 10%ige (w/w) Lösung herzustellen (z. B. 90 g Ethanol und 10 g PVB).

Vorbereitung: Geben Sie das Ethanol und den Magnetrührstab in das Becherglas. Stellen

Sie das Becherglas auf den Magnetrührer und starten Sie den Rührer bei einer moderaten

Geschwindigkeit (ca. 400–500 U/min), sodass ein sichtbarer Vortex entsteht, ohne dass

Luftblasen intensiv eingezogen werden.

Zugabe des PVB: Fügen Sie das PVB-Pulver langsam und portionsweise in den Vortex des

gerührten Ethanols hinzu.[2] Eine langsame Zugabe ist entscheidend, um die Bildung von

Klumpen zu verhindern.

Auflösen: Decken Sie das Becherglas mit einem Uhrglas oder Parafilm ab, um die

Verdunstung zu minimieren. Lassen Sie die Lösung bei Raumtemperatur rühren, bis sich

das gesamte PVB vollständig aufgelöst hat. Dies kann je nach PVB-Typ und Partikelgröße

mehrere Stunden dauern.

Qualitätskontrolle: Überprüfen Sie die Lösung visuell auf Klarheit und das Fehlen von

ungelösten Partikeln.
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Lagerung: Füllen Sie die fertige Lösung in eine beschriftete Glasflasche und lagern Sie sie

dicht verschlossen an einem kühlen, dunklen Ort.

Beschleunigtes Protokoll (Warme Methode)
Eine moderate Erwärmung kann die Lösungszeit erheblich verkürzen. Eine Erhöhung der

Temperatur um 20 °C kann die Auflösezeit um den Faktor 3–4 reduzieren.[6]

Führen Sie die Schritte 1–3 des Standardprotokolls bei Raumtemperatur durch. Es ist

entscheidend, dass das PVB-Pulver vollständig benetzt ist, bevor die Temperatur erhöht

wird, um Verklumpungen zu vermeiden.

Erwärmen: Stellen Sie die Heizplatte auf eine moderate Temperatur von 40–50 °C ein.

Achtung: Überschreiten Sie nicht 60 °C, um ein übermäßiges Verdampfen des Ethanols zu

vermeiden und die Brandgefahr zu minimieren.

Auflösen: Rühren Sie die Lösung bei konstanter Temperatur, bis sie vollständig klar ist.

Abkühlen: Schalten Sie die Heizung aus und lassen Sie die Lösung unter weiterem Rühren

auf Raumtemperatur abkühlen.

Führen Sie die Schritte 5 und 6 des Standardprotokolls durch.

Visualisierung des experimentellen Arbeitsablaufs
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Abbildung 2: Arbeitsablauf zur Herstellung einer PVB-Ethanol-Lösung.
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Stabilität und Fehlerbehebung
Langzeitstabilität: Die Stabilität von PVB in Substanz ist bei kühler und trockener Lagerung für

mindestens 12–24 Monate gewährleistet.[2] Die Stabilität einer ethanolischen PVB-Lösung

kann jedoch durch mehrere Faktoren beeinträchtigt werden:

Hydrolyse: Die Anwesenheit von Wasser und sauren Verunreinigungen kann zur langsamen

Hydrolyse des PVB führen, was die Viskosität und die Polymereigenschaften verändert.[4]

Viskositätsänderungen: Im Laufe der Zeit kann es durch Polymerketten-Neuordnung oder

langsame Aggregation zu Änderungen der Viskosität kommen.

Verdunstung des Lösungsmittels: Eine unzureichende Abdichtung des Lagerbehälters führt

zur Aufkonzentration der Lösung.

Für reproduzierbare Ergebnisse, insbesondere in analytischen oder pharmazeutischen

Anwendungen, wird empfohlen, die PVB-Lösung frisch anzusetzen und nicht länger als einige

Wochen zu lagern. Es sind keine spezifischen Stabilisatoren für die Langzeitlagerung von PVB-

Ethanol-Lösungen in der Literatur weit verbreitet dokumentiert.

Fehlerbehebung:
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Problem Mögliche Ursache Lösung

Klumpenbildung im Pulver

Zu schnelle Zugabe des PVB;

unzureichende

Rührgeschwindigkeit.

PVB-Pulver langsam und

direkt in den Vortex des

gerührten Lösungsmittels

geben. Rührgeschwindigkeit

erhöhen.[2][4]

Lösung ist trüb oder enthält

Gele

PVB ist nicht vollständig

gelöst; Konzentration ist zu

hoch (>20%); falscher PVB-

Typ für reines Ethanol.

Längere Rührzeit gewähren;

moderate Wärme anwenden

(siehe Protokoll 4.3).

Konzentration reduzieren.

PVB-Typ mit höherem

Hydroxylgehalt wählen.

Viskosität ist zu hoch

Molekülmasse des PVB-Typs

ist zu hoch; Konzentration ist

zu hoch.

Einen PVB-Typ mit niedrigerer

Molekülmasse (z.B. B 30 H

statt B 60 H) verwenden.

Konzentration der Lösung

reduzieren. Ein Co-

Lösungsmittel wie Toluol oder

Methylethylketon kann die

Viskosität senken.[3]

Film nach dem Trocknen

spröde
Fehlender Weichmacher.

Für Anwendungen, die

Flexibilität erfordern (z. B.

freistehende Filme), muss ein

geeigneter Weichmacher (z. B.

Triethylenglykol-di-2-

ethylbutyrat) zur Formulierung

hinzugefügt werden.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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